Strategic Utilization of 6-Fluoropyridazine-3-sulfonyl Chloride in Kinase Inhibitor Design
Strategic Utilization of 6-Fluoropyridazine-3-sulfonyl Chloride in Kinase Inhibitor Design
Topic: Applications of 6-Fluoropyridazine-3-sulfonyl chloride in Kinase Inhibitor Design Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Drug Discovery Scientists
Executive Summary
In the landscape of kinase inhibitor discovery, scaffold selection dictates the ceiling of a molecule's developability. 6-Fluoropyridazine-3-sulfonyl chloride (CAS 2280700-49-2) represents a high-value "linchpin" synthon. Unlike traditional phenyl or pyridine sulfonyl chlorides, this reagent offers a dual-advantage:
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Electronic Tuning: The electron-deficient pyridazine ring (diazine) lowers the pKa of the resulting sulfonamide, potentially strengthening hydrogen bonds with the kinase hinge region or catalytic lysine.
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Bifunctional Reactivity: The C6-fluorine atom is highly activated for Nucleophilic Aromatic Substitution (SNAr), allowing for the sequential modular assembly of "Type II" or allosteric inhibitors without requiring palladium catalysis.
This guide details the chemical logic, synthetic protocols, and structural rationale for deploying this reagent to overcome common solubility and selectivity attrition points in drug discovery.
Chemical Architecture & Reactivity Profile
The Pyridazine Advantage (Bioisosterism)
Replacing a benzene ring with a pyridazine core significantly alters the physicochemical profile of a lead compound.
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LogP Reduction: The introduction of two nitrogen atoms reduces lipophilicity (LogP) by approximately 1.5–2.0 units compared to a phenyl ring, improving aqueous solubility.
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Dipole Moment: The adjacent nitrogens create a strong dipole, influencing orientation in the ATP-binding pocket.
The Bifunctional "Linchpin" Mechanism
The power of 6-fluoropyridazine-3-sulfonyl chloride lies in its ability to serve as a central hub connecting two distinct pharmacophores.
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Site A (Sulfonyl Chloride): Reacts with amines (typically the "hinge binder" or "solvent front" moiety) under mild conditions.
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Site B (C6-Fluorine): The strong electron-withdrawing nature of the sulfonyl group at C3 activates the C6-fluorine toward SNAr. This allows for the introduction of a "tail" moiety (e.g., to access the hydrophobic back-pocket) after the sulfonamide bond is formed.
Visualization: Divergent Synthesis Pathways
The following diagram illustrates the decision tree for utilizing this scaffold.
Figure 1: Divergent synthetic pathways. Route A is generally preferred because the sulfonyl group (an Electron Withdrawing Group) maximally activates the C6-fluorine for the subsequent SNAr step.
Application in Kinase Inhibitor Design
Targeting the Hinge Region (Type I Inhibitors)
In Type I inhibitors, the sulfonamide moiety often serves as a hydrogen bond acceptor/donor pair interacting with the kinase hinge.
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Design Strategy: Use the sulfonyl chloride to cap a primary amine hinge binder (e.g., an aminopyrazole or aminopyrimidine).
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Benefit: The pyridazine ring positions the sulfonamide oxygen atoms to interact with conserved water networks or backbone amides, while the C6-fluorine can be displaced by solubilizing groups (e.g., N-methylpiperazine) that extend into the solvent front.
Targeting the DFG-Out Conformation (Type II Inhibitors)
Type II inhibitors require a linker that traverses the "gatekeeper" residue to access the allosteric pocket.
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Design Strategy: The sulfonamide NH acts as the donor to the catalytic glutamate (e.g., Glu64 in CDK2) and the backbone of the DFG motif (e.g., Asp145).
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Role of 6-Fluoro: The C6 position is ideal for attaching the hydrophobic "tail" (e.g., a trifluoromethyl-phenyl group) required to occupy the allosteric pocket created by the DFG-out shift.
Quantitative Comparison: Pyridazine vs. Benzene Scaffolds
| Feature | Benzene-Sulfonamide | 6-Fluoropyridazine-Sulfonamide | Impact on Drug Design |
| LogP (Lipophilicity) | High (Poor Solubility) | Low (Good Solubility) | Improves oral bioavailability and formulation. |
| Metabolic Stability | Susceptible to CYP oxidation | 6-F blocks metabolic soft spot | Extends half-life (t1/2). |
| SNAr Reactivity | Inert | High | Enables rapid library generation (modular synthesis). |
| H-Bond Potential | Sulfonamide only | Ring Nitrogens + Sulfonamide | Additional vector for binding affinity. |
Experimental Protocols
Protocol A: General Sulfonylation (Formation of the Linker)
This step attaches the kinase-binding core to the scaffold.
Reagents:
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6-Fluoropyridazine-3-sulfonyl chloride (1.0 equiv)
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Amine (Hinge Binder) (1.0 equiv)
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Pyridine or DIPEA (1.2–2.0 equiv)
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DCM or THF (Anhydrous)
Procedure:
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Dissolve the amine in anhydrous DCM (0.1 M concentration).
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Add Pyridine (or DIPEA) and cool the solution to 0°C under N2 atmosphere.
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Add 6-Fluoropyridazine-3-sulfonyl chloride portion-wise (solid or solution) to control exotherm.
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Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2–4 hours.
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Monitor: TLC or LCMS (Look for mass M+H of sulfonamide).
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Workup: Dilute with DCM, wash with 1N HCl (to remove pyridine), then Brine. Dry over Na2SO4.
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Purification: Flash chromatography (Hexane/EtOAc or DCM/MeOH).
Protocol B: SNAr Diversification (Late-Stage Functionalization)
This step displaces the fluorine to add a tail or solubilizing group.
Reagents:
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Intermediate from Protocol A (1.0 equiv)
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Nucleophile (e.g., Morpholine, N-methylpiperazine, Phenol) (1.2–2.0 equiv)
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K2CO3 or Cs2CO3 (2.0 equiv)
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DMF or DMSO
Procedure:
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Dissolve the sulfonamide intermediate in DMF (0.2 M).
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Add the base (K2CO3) and the nucleophile.
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Heat to 60–80°C. Note: The sulfonyl group activates the ring, so extreme temperatures (>120°C) are rarely needed and may cause decomposition.
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Monitor: LCMS for disappearance of the Fluorine-containing starting material.
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Workup: Pour into water (precipitate often forms). Filter or extract with EtOAc.
Mechanistic Pathway Visualization
The following diagram details the molecular interactions and electronic activation that make this scaffold effective.
Figure 2: Mechanistic flow. The sulfonamide formed in Step 1 acts as an electron-withdrawing group (EWG), lowering the energy barrier for the nucleophilic attack at C6 in Step 2.
References
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Synthesis of Pyridazine Sulfonyl Chlorides
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Sulfonamide Synthesis Protocols
- Title: Recent advances in synthesis of sulfonamides: A review.
- Source: Chemistry & Biology Interface, 2018.
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URL:[Link]
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Pyridazine Bioisosteres in Kinase Inhibitors
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Reagent Commercial Data
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Title: 6-Fluoropyridazine-3-sulfonyl chloride (CAS 2280700-49-2).[5]
- Source: BLD Pharm Product C
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Sources
- 1. pyridine-3-sulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
- 2. WO2016204096A1 - Pyridine-3-sulfonyl chloride production method - Google Patents [patents.google.com]
- 3. CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride - Google Patents [patents.google.com]
- 4. encyclopedia.pub [encyclopedia.pub]
- 5. 2280700-49-2|6-Fluoropyridazine-3-sulfonyl chloride|BLD Pharm [bldpharm.com]
(Note: Image is a representation)